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Compound of Interest

Compound Name: AZ14170133

Cat. No.: B12416187 Get Quote

For Immediate Use by Researchers, Scientists, and Drug Development Professionals

This document provides essential safety and logistical information for the proper disposal of

AZ14170133. The following procedures are designed to ensure the safe handling and disposal

of this compound in a laboratory setting, aligning with best practices for chemical safety and

environmental responsibility.

Key Safety and Handling Information
According to its Safety Data Sheet (SDS), AZ14170133 is not classified as a hazardous

substance or mixture. However, it is imperative to adhere to standard laboratory safety

protocols when handling this compound. This includes wearing appropriate personal protective

equipment (PPE) such as gloves, lab coats, and safety glasses to avoid direct contact and

inhalation.

Quantitative Data Summary
For quick reference, the key quantitative data for AZ14170133 are summarized in the table

below.
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Property Value

CAS Number 2495742-34-0

Molecular Formula C57H77N7O18

Molecular Weight 1148.26 g/mol

Step-by-Step Disposal Procedures
Given that AZ14170133 is not classified as a hazardous material, the primary disposal route

involves adherence to institutional and local regulations for non-hazardous chemical waste.

Step 1: Initial Assessment

Before initiating disposal, confirm that the waste contains only AZ14170133 and is not mixed

with any hazardous substances. If the compound has been used in experimental protocols with

hazardous materials, the resulting mixture must be treated as hazardous waste.

Step 2: Solid Waste Disposal

Collection: Collect un-used or waste AZ14170133 solid powder in a clearly labeled, sealed

container.

Packaging: Ensure the container is robust and properly sealed to prevent any leakage. The

label should clearly identify the contents as "AZ14170133 (Non-Hazardous Solid Waste)".

Institutional Guidelines: Consult your institution's Environmental Health and Safety (EHS)

office for specific procedures regarding non-hazardous solid chemical waste. Many

institutions require that even non-hazardous chemical waste be collected by the EHS

department for disposal.

Final Disposal: If permitted by your institution, securely packaged and labeled non-

hazardous solid waste may be placed in the designated laboratory trash for collection by

trained personnel. Do not dispose of chemical waste in general office or public trash

receptacles.

Step 3: Liquid Waste Disposal
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For solutions containing AZ14170133:

Collection: Collect liquid waste in a sealed, leak-proof container that is chemically compatible

with the solvent used.

Labeling: Clearly label the container with "AZ14170133 Solution (Non-Hazardous Liquid

Waste)" and list the solvent.

Consult EHS: It is critical to obtain approval from your institution's EHS department before

disposing of any liquid chemical waste down the drain. While some non-hazardous aqueous

solutions may be permissible for drain disposal with copious amounts of water, this is highly

regulated and institution-specific.

EHS Collection: The recommended and safest practice is to have all chemical liquid waste,

including non-hazardous solutions, collected by your institution's EHS department.

Experimental Protocol Considerations
AZ14170133 is a drug-linker conjugate for Antibody-Drug Conjugates (ADCs). While

AZ14170133 itself is not hazardous, ADCs and their cytotoxic payloads are highly potent.

Therefore, any waste generated from experiments involving the synthesis or use of ADCs with

AZ14170133 must be handled as hazardous cytotoxic waste. This includes all contaminated

labware, solutions, and PPE, which should be segregated into a dedicated hazardous waste

stream for incineration.

Disposal Workflow Diagram
The following diagram illustrates the decision-making process for the proper disposal of

AZ14170133.
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Caption: Decision workflow for the disposal of AZ14170133 waste.
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To cite this document: BenchChem. [Proper Disposal of AZ14170133: A Step-by-Step
Guide]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b12416187#az14170133-proper-disposal-procedures]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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